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The compound often handled in laboratories and referred to as "hexaketocyclohexane octahydrate" is not the

simple carbonyl. X-ray diffraction analysis has identified this commercial reagent as

dodecahydroxycyclohexane dihydrate, which is the geminal diol derivative of HKH [1]. This hydrate form

is a beige to gray-brown powder that decomposes at 95 °C [2] [1].

Theoretical and mass spectrometry studies indicate that the parent cyclohexane-1,2,3,4,5,6-hexone (C₆O₆)

molecule is highly unstable, even less stable than its sulfur analog, making its isolation and direct use in

polycondensation reactions highly improbable [1].

Reported Synthetic Application

One modern synthetic application uses the commercial "hexaketocyclohexane octahydrate" reagent as a

solid, safe source of carbon monoxide in a copper-catalyzed reaction, rather than a direct polycondensation

monomer [3].

Copper-Catalyzed Double Carbonylation of Indoles This procedure uses HKH octahydrate as a carbon

monoxide source for the double carbonylation of indoles, with alcohols as coupling partners [3]. The reaction

achieves moderate to good yields and shows wide functional group tolerance.

Experimental Workflow The diagram below outlines the general workflow based on the reported

procedure.
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Reaction Table

Parameter Specification / Description

Catalyst System Copper-based catalyst (specific salt not detailed in abstract) [3]

HKH Octahydrate Role Solid carbon monoxide precursor

Co-reactants Indole derivatives, Alcohols

Key Outcome Direct double carbonylation of indoles

Functional Group Tolerance Wide

Reported Yield Moderate to good

Challenges and Safety for Experimental Planning

Major Experimental Challenges

Reagent Identity: The commercial "HKH octahydrate" is dodecahydroxycyclohexane dihydrate, not
pure C₆O₆ [1].
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Instability: The theoretical HKH monomer is highly unstable [1].

Sparse Data: Literature on HKH polycondensation, especially with HAB (which could be 4,4'-diamino-
3,3'-dihydroxybiphenyl or similar), is not available in the searched sources.

Safety and Handling Considerations The safety data is for the commercial "hexaketocyclohexane

octahydrate" substance [2].

Hazard
Aspect

Precautionary Measures

Handling Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and safety

goggles. Avoid dust formation and contact with skin and eyes. Use non-sparking tools [2].

Storage Store tightly closed in a dry, cool, and well-ventilated place [2].

First Aid Inhalation: Move to fresh air. Skin contact: Wash with soap and plenty of water. Eye
contact: Rinse with pure water for at least 15 minutes. Ingestion: Rinse mouth; do NOT

induce vomiting. Seek medical attention in all cases [2].

Recommendations for Further Research

Given the significant knowledge gaps, here are suggestions for moving forward:

Verify the Reagent: Source the so-called "hexaketocyclohexane octahydrate" and consult its COA

(Certificate of Analysis) for structural information.
Explore Related Chemistry: Look into the chemistry of rhodizonic acid (the dihydrate of its

diketone form), which is a stable, commercially available compound derived from HKH oxidation and
shares the carbon-oxygen core structure.

Review Patent Literature: Broaden the search to include full-text articles and patents from the mid-
20th century, particularly around the period when "triquinoyl therapy" was promoted [1], as they might

contain more experimental details.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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